Cas no 104383-70-2 (2-(4-Nitrobenzenesulfonyl)propanoic Acid)

• Product Name: 2-(4-Nitrobenzenesulfonyl)propanoic Acid
• CAS No: 104383-70-2
• MF: C₉H₉NO₆S
• MW: 259.235861539841
• CID: 3107779
• PubChem ID: 4961703
• Update Time: 2025-06-12

2-(4-Nitrobenzenesulfonyl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(4-nitrophenyl)sulfonyl]propanoic acid
• AKOS005942682
• 2-(4-nitrophenyl)sulfonylpropanoic Acid
• Z57990010
• EN300-11784
• 104383-70-2
• CS-0224115
• 2-(4-nitrobenzenesulfonyl)propanoic acid
• 2-(4-nitrobenzenesulfonyl)propanoicacid
• 2-(4-Nitrobenzenesulfonyl)propanoic Acid

• Inchi： 1S/C9H9NO6S/c1-6(9(11)12)17(15,16)8-4-2-7(3-5-8)10(13)14/h2-6H,1H3,(H,11,12)
• InChI Key： CPLXXAYGPKDGDB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(C(C(=O)O)C)(=O)=O

Computed Properties

• Exact Mass: 259.01505818Da
• Monoisotopic Mass: 259.01505818Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 126Ų

Additional information on 2-(4-Nitrobenzenesulfonyl)propanoic Acid

Introduction to 2-(4-Nitrobenzenesulfonyl)propanoic Acid (CAS No. 104383-70-2) and Its Emerging Applications in Chemical Biology

2-(4-Nitrobenzenesulfonyl)propanoic Acid, identified by the chemical abstracts service number 104383-70-2, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a benzenesulfonyl group attached to a propanoic acid backbone with a nitro substituent at the para position, exhibits a distinct combination of reactivity and biological activity that makes it valuable in various research and therapeutic contexts.

The molecular structure of 2-(4-Nitrobenzenesulfonyl)propanoic Acid consists of a benzene ring substituted with a nitro group at the 4-position and a sulfonyl group linked to a propionic acid moiety. This arrangement imparts both electrophilic and nucleophilic characteristics to the molecule, enabling its participation in diverse chemical transformations. The nitro group, in particular, is known for its ability to undergo reduction to an amine or diazotization, while the sulfonyl group can act as a leaving group in nucleophilic substitution reactions. These features make the compound a versatile intermediate in synthetic chemistry and a potential candidate for drug development.

In recent years, 2-(4-Nitrobenzenesulfonyl)propanoic Acid has been explored for its applications in medicinal chemistry and drug discovery. Its structural motif is reminiscent of several biologically active molecules, including protease inhibitors and kinase inhibitors, which are critical targets in the treatment of various diseases such as cancer, inflammation, and infectious disorders. The presence of both the sulfonyl and nitro groups provides opportunities for selective interactions with biological targets, making this compound a promising scaffold for designing novel therapeutic agents.

One of the most compelling aspects of 2-(4-Nitrobenzenesulfonyl)propanoic Acid is its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop novel derivatives with enhanced pharmacological properties. For instance, modifications of the nitro group can lead to different pharmacokinetic profiles, while alterations at the sulfonyl position can influence binding affinity to biological receptors. These findings highlight the compound's potential as a building block for next-generation drugs.

Recent studies have also demonstrated the utility of 2-(4-Nitrobenzenesulfonyl)propanoic Acid in biochemical assays and high-throughput screening (HTS) platforms. Its ability to interact with specific enzymes and receptors has been exploited to identify new lead compounds for drug development. Additionally, its fluorescence properties, when modified appropriately, make it suitable for use as a fluorescent probe in cellular studies. These applications underscore the compound's versatility beyond traditional synthetic applications.

The chemical biology community has been particularly interested in exploring the potential of 2-(4-Nitrobenzenesulfonyl)propanoic Acid as an inhibitor of enzyme-catalyzed reactions. For example, researchers have investigated its effects on proteases and kinases, which are often dysregulated in disease states. The sulfonyl group's ability to mimic carboxylic acid functionalities allows it to participate in hydrogen bonding interactions with enzyme active sites, potentially leading to potent inhibitory effects. Preliminary studies suggest that derivatives of this compound may exhibit significant therapeutic potential.

Another area where 2-(4-Nitrobenzenesulfonyl)propanoic Acid has shown promise is in materials science. Its unique structural features make it suitable for use as a monomer or crosslinking agent in polymer synthesis. Researchers have explored its incorporation into hydrogels and other biomaterials, where its ability to form stable bonds enhances material properties such as biocompatibility and mechanical strength. These findings open up new avenues for applications in tissue engineering and regenerative medicine.

The synthesis of 2-(4-Nitrobenzenesulfonyl)propanoic Acid itself is an intricate process that requires careful optimization to ensure high yield and purity. Traditional synthetic routes often involve multi-step reactions starting from commercially available precursors such as 4-nitrobenzene sulfonic acid and propanoic acid derivatives. Advances in synthetic methodologies have enabled more efficient production methods, including catalytic processes that minimize waste and improve scalability.

As research continues to uncover new applications for 2-(4-Nitrobenzenesulfonyl)propanoic Acid, its importance in chemical biology is likely to grow further. The compound's unique combination of structural features and reactivity makes it a valuable tool for researchers across multiple disciplines. Whether used as an intermediate in drug synthesis or as a probe in biochemical assays, this molecule exemplifies the potential of specialized organic compounds to drive innovation in science and medicine.